2-(methoxymethyl)-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-1,5 ,7,9-tetrazabicyclo[4.3.0]non
2-(methoxymethyl)-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-1,5 ,7,9-tetrazabicyclo[4.3.0]non
Brand Name:
Vulcanchem
CAS No.:
168152-85-0
VCID:
VC0061383
InChI:
InChI=1S/C21H18N8O2/c1-31-11-18-17(20(30)24-21-22-12-23-29(18)21)10-13-6-8-14(9-7-13)15-4-2-3-5-16(15)19-25-27-28-26-19/h2-9,12H,10-11H2,1H3,(H,22,23,24,30)(H,25,26,27,28)
SMILES:
COCC1=C(C(=O)N=C2N1NC=N2)CC3=CC=C(C=C3)C4=CC=CC=C4C5=NNN=N5
Molecular Formula:
C21H18N8O2
Molecular Weight:
414.4 g/mol
2-(methoxymethyl)-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-1,5 ,7,9-tetrazabicyclo[4.3.0]non
CAS No.: 168152-85-0
Main Products
VCID: VC0061383
Molecular Formula: C21H18N8O2
Molecular Weight: 414.4 g/mol
![2-(methoxymethyl)-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-1,5 ,7,9-tetrazabicyclo[4.3.0]non - 168152-85-0](/images/no_structure.jpg)
| CAS No. | 168152-85-0 |
|---|---|
| Product Name | 2-(methoxymethyl)-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-1,5 ,7,9-tetrazabicyclo[4.3.0]non |
| Molecular Formula | C21H18N8O2 |
| Molecular Weight | 414.4 g/mol |
| IUPAC Name | 7-(methoxymethyl)-6-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-1H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one |
| Standard InChI | InChI=1S/C21H18N8O2/c1-31-11-18-17(20(30)24-21-22-12-23-29(18)21)10-13-6-8-14(9-7-13)15-4-2-3-5-16(15)19-25-27-28-26-19/h2-9,12H,10-11H2,1H3,(H,22,23,24,30)(H,25,26,27,28) |
| Standard InChIKey | QBARSNQPRQXTGO-UHFFFAOYSA-N |
| Isomeric SMILES | COCC1=C(C(=O)N=C2N1NC=N2)CC3=CC=C(C=C3)C4=CC=CC=C4C5=NNN=N5 |
| SMILES | COCC1=C(C(=O)N=C2N1NC=N2)CC3=CC=C(C=C3)C4=CC=CC=C4C5=NNN=N5 |
| Canonical SMILES | COCC1=C(C(=O)N=C2N1NC=N2)CC3=CC=C(C=C3)C4=CC=CC=C4C5=NNN=N5 |
| PubChem Compound | 3074922 |
| Last Modified | Nov 09 2021 |
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